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Compound of Interest

L-Tryptophan methyl ester
Compound Name:

hydrochloride

Cat. No.: B554934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
analysis of L-Tryptophan methyl ester hydrochloride. This compound serves as a critical
building block in synthetic organic chemistry, particularly in the fields of peptide synthesis and
pharmaceutical development.

Core Chemical Properties

L-Tryptophan methyl ester hydrochloride is a white to off-white crystalline solid. Its
fundamental physicochemical properties are summarized in the table below, providing a ready
reference for laboratory applications.
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Property Value

Molecular Formula C12H15CIN202

Molecular Weight 254.71 g/mol [1]

Melting Point 213-216 °C[1]

Appearance White to light yellow to light orange
powder/crystal[1]

Optical Activity ([a]2°/D) +18° to +21° (c=5 in methanol)[1]

Storage Conditions 2°C - 8°C[1]

CAS Number 7524-52-9

Solubility Profile

The solubility of L-Tryptophan methyl ester hydrochloride has been extensively studied in
various organic solvents. The following table presents the mole fraction solubility (x1) at 298.15
K (25 °C), demonstrating its versatility in different reaction media. Solubility generally increases
with temperature.[1]
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Solvent Mole Fraction (x1) at 298.15 K
Methanol 0.033403
Water 0.011939
Ethanol 0.007368
n-Propanol 0.003708
n-Butanol 0.002632
Isobutanol 0.001716
sec-Butanol 0.001651
Isopropanol 0.001573
Acetone 0.000605
2-Butanone 0.000401
Ethyl acetate 0.000074
Acetonitrile 0.000065

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of L-
Tryptophan methyl ester hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
'H NMR (DMSO-ds, 400 MHz) & (ppm):[1]
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

11.2 S 1H Indole N-H

8.81 brs 3H NHs*

7.54 d 1H Aromatic C-H

7.39 d 1H Aromatic C-H

7.28 S 1H Aromatic C-H

7.09 t 1H Aromatic C-H

7.01 t 1H Aromatic C-H

4.19 t 1H a-CH

3.63 S 3H OCHs

3.33 m 2H B-CH:2

13C NMR (DMSO-ds, 100 MHz) & (ppm):
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Chemical Shift (ppm) Assighment
170.4 C=0 (ester)
136.4 Indole C-7a
126.5 Indole C-3a
125.4 Indole C-2
122.3 Indole C-5
119.6 Indole C-6
118.1 Indole C-4
1121 Indole C-7
106.0 Indole C-3
53.7 o-CH

53.4 OCHs

26.2 B-CH:2

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands corresponding to the principal
functional groups in the molecule.[1]

Wavenumber (cm~12)

Assignment

~3400 N-H stretch (indole)

~3000 C-H stretches (aromatic and aliphatic)
~2900-2600 N-H stretch (ammonium)

~1740 C=0 stretch (ester)

~1600 C=C stretches (aromatic ring)
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Mass Spectrometry (MS)

Mass spectrometry of L-Tryptophan methyl ester hydrochloride typically shows a molecular
ion peak corresponding to the free base (L-Tryptophan methyl ester). The fragmentation
pattern is characterized by the loss of the methoxycarbonyl group and cleavage of the side
chain.

e Molecular lon (M*): m/z = 218 (corresponding to C12H14N202)
e Major Fragments:
o m/z = 159 (Loss of -COOCHS3)
o m/z = 130 (Indole-3-methylene cation, [CoHsN]*) - Often the base peak.

Experimental Protocols
Synthesis of L-Tryptophan Methyl Ester Hydrochloride

The most common synthetic route is the Fischer-Speier esterification of L-Tryptophan.[2]
Method 1: Using Thionyl Chloride in Methanol[2]
o Materials:
o L-Tryptophan (1.0 eq)
o Anhydrous Methanol (5-10 mL per gram of L-Tryptophan)
o Thionyl Chloride (SOCI2) (1.2 eq)
o Diethyl ether (for precipitation and washing)
e Procedure:

o Suspend L-Tryptophan in anhydrous methanol in a round-bottom flask equipped with a
magnetic stirrer and a reflux condenser.

o Cool the suspension to 0 °C in an ice bath.
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o Slowly add thionyl chloride dropwise to the stirred suspension. Caution: This reaction is
exothermic and releases HCI gas. Perform in a well-ventilated fume hood.

o After the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature.

o Heat the mixture to reflux and maintain for 2-4 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure using a rotary evaporator.

o Add diethyl ether to the resulting residue and triturate to induce precipitation of the
hydrochloride salt.

o Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under
vacuum.

Method 2: Using Trimethylchlorosilane (TMSCI) in Methanol

This method offers a milder alternative for the esterification.[2]

o Materials:

o L-Tryptophan (1.0 eq)

o Anhydrous Methanol (10 mL per 2g of L-Tryptophan)

o Trimethylchlorosilane (TMSCI) (2.0 eq)

e Procedure:

o To L-Tryptophan in a round-bottom flask, slowly add freshly distilled TMSCI and stir with a
magnetic stirrer.[2]

o Add anhydrous methanol to the mixture.
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o Stir the resulting solution or suspension at room temperature.
o Monitor the reaction for completion using TLC.

o Once the reaction is complete, concentrate the mixture on a rotary evaporator to yield the
product.[2]

Purification by Recrystallization

The crude L-Tryptophan methyl ester hydrochloride can be purified by recrystallization to
obtain a high-purity product.

e Solvent System: A common solvent system for recrystallization is a mixture of methanol and
diethyl ether. Other options include ethylene dichloride.[3]

e Procedure:

[¢]

Dissolve the crude product in a minimal amount of hot methanol.
o Slowly add diethyl ether to the hot solution until it becomes slightly cloudy.

o Allow the solution to cool slowly to room temperature, and then place it in an ice bath or
refrigerator to facilitate complete crystallization. For ethylene dichloride, cooling to -10°C is
effective.[3][4]

o Collect the crystals by vacuum filtration.

o Wash the crystals with a small amount of cold diethyl ether or cold ethylene dichloride (at
0°C).[3]

o Dry the purified crystals under vacuum at a temperature of around 40°C for 5 hours.[3]

Analytical Characterization
Thin-Layer Chromatography (TLC)[1]

o Stationary Phase: Silica gel 60 F2s4
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o Mobile Phase: A common eluent system is a mixture of n-butanol, acetic acid, and water
(e.g., 4:1:1 viviv).[1]

 Visualization:
o UV light (254 nm).[1]
o Staining with a ninhydrin solution followed by gentle heating.[1]

High-Performance Liquid Chromatography (HPLC)[1]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum).[1]

Mobile Phase: A gradient elution is typically employed.

o Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)

o Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)[1]

Gradient: A typical gradient might be from 5% B to 95% B over 20-30 minutes.[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV detection at 280 nm (due to the indole ring of tryptophan).[1]

Mandatory Visualizations
Synthesis and Purification Workflow
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Caption: General workflow for the synthesis and purification of L-Tryptophan methyl ester
hydrochloride.
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Caption: Biosynthesis of serotonin from L-Tryptophan.

Synthetic Pathway to Tadalafil
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Caption: Simplified synthetic pathway to Tadalafil from L-Tryptophan methyl ester
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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